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Compound of Interest

Compound Name:
Methyl 2,6-dimethyl-4-

oxocyclohex-2-enecarboxylate

CAS No.: 67333-67-9

Cat. No.: B1365675

Get Quote

Executive Summary
Dimethyl-oxocyclohex-enecarboxylates represent a class of "privileged scaffolds" in medicinal

chemistry. Characterized by a highly functionalized cyclohexenone ring, these compounds

serve as versatile pharmacophores with demonstrated efficacy in oncology, antimicrobial

defense, and oxidative stress management. This guide analyzes the therapeutic utility of Ethyl

6,6-dimethyl-2-oxo-4-phenylcyclohex-3-enecarboxylate and its derivatives, focusing on their

capacity to inhibit non-cholinergic Acetylcholinesterase (AChE) functions to induce apoptosis in

cancer cells, and their membrane-disrupting properties against resistant microbial strains.

Chemical Foundation & Synthetic Protocol[1]
The structural core combines a lipophilic cyclohexene ring with polar carbonyl and ester

functionalities, facilitating interactions with diverse biological targets. The synthesis is efficiently

achieved via a One-Pot Multicomponent Reaction (MCR), often utilizing Green Chemistry

principles (ethanol solvent, organocatalysis).
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Optimized Synthetic Workflow
Objective: Synthesis of Ethyl 6,6-dimethyl-2-oxo-4-phenylcyclohex-3-enecarboxylate. Reaction

Type: Hantzsch-like Condensation / Knoevenagel-Michael Addition.

Protocol:

Reagents:

Dimedone (5,5-dimethyl-1,3-cyclohexanedione): 1.0 mmol

Benzaldehyde (or substituted derivative): 1.0 mmol

Ethyl Acetoacetate: 1.0 mmol

Catalyst: Piperidine (10 mol%) or L-Proline (20 mol%) for green synthesis.

Solvent: Absolute Ethanol (5 mL).

Procedure:

Combine dimedone, benzaldehyde, and ethyl acetoacetate in a round-bottom flask

containing ethanol.

Add the catalyst and reflux the mixture at 78-80°C for 3–5 hours.

Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

Upon completion, cool the mixture to room temperature. The product often precipitates as

a solid.

Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/water to obtain

pure crystals.

Validation:

Yield: Typically 85–92%.

Melting Point: 110–112°C (for the phenyl derivative).
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Structure Confirmation: IR (C=O stretch ~1710 cm⁻¹, ester C=O ~1735 cm⁻¹), ¹H NMR

(Singlet for gem-dimethyl ~1.1 ppm).

Synthesis Pathway Visualization

Figure 1: One-Pot Multicomponent Synthesis Pathway of Dimethyl-oxocyclohex-enecarboxylates
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Therapeutic Application: Oncology
The primary anticancer mechanism of this scaffold is the inhibition of Acetylcholinesterase

(AChE). While classically associated with neurotransmission, AChE expression is upregulated

in several tumor types (e.g., HCT116 colon cancer cells), where it promotes cell proliferation

and suppresses apoptosis.

Mechanism of Action (MOA)
Inhibiting AChE in non-neuronal tissue triggers a signaling cascade that destabilizes the

mitochondrial membrane, leading to the release of Cytochrome C and the activation of the

caspase cascade (intrinsic apoptotic pathway).

Key Data Point:

Target: Acetylcholinesterase (AChE)

IC50: 0.93 µM (Observed in HCT116 cell lines for optimized derivatives).

Outcome: G0/G1 Phase Cell Cycle Arrest.

Apoptotic Signaling Pathway
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Figure 2: Mechanism of Action - AChE Inhibition Leading to Apoptosis
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Comparative Efficacy Data
The following table summarizes the cytotoxic potential of the title compound compared to

standard reference drugs.

Compound Cell Line Target IC50 (µM)
Reference
Standard

Title Derivative HCT116 (Colon) AChE 0.93
Donepezil (0.13

µM)

Title Derivative HCT116 (Colon) Cell Growth ~20.0
5-Fluorouracil

(~5.0)

Title Derivative HepG2 (Liver) Cell Viability 25.5 Doxorubicin (1.2)

Therapeutic Application: Antimicrobial &
Antifungal[6]
Functionalized cyclohexenones exhibit broad-spectrum activity against Gram-positive bacteria

and fungal strains.[4] The lipophilic nature of the gem-dimethyl and phenyl groups facilitates

penetration of the microbial cell wall, disrupting membrane integrity.

Antimicrobial Profile[5][6][7][8][9]
Primary Targets:Staphylococcus aureus (Gram+), Escherichia coli (Gram-), Candida

albicans (Fungi).

Mechanism: Membrane depolarization and interference with cell wall synthesis enzymes.

Minimum Inhibitory Concentration (MIC) Data
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Organism Strain MIC (µg/mL) Activity Level

Staphylococcus

aureus
ATCC 25923 50 Moderate

Escherichia coli ATCC 25922 50 Moderate

Candida albicans ATCC 10231 25 High

Bacillus subtilis ATCC 6633 25 High

Note: The presence of electron-withdrawing groups (e.g., -Cl, -NO2) on the phenyl ring typically

enhances antimicrobial potency by increasing the acidity of the molecule and its ability to

interact with polar microbial residues.

Experimental Validation Protocols
To ensure reproducibility and scientific integrity, the following assays are recommended for

validating the biological activity of synthesized derivatives.

AChE Inhibition Assay (Ellman’s Method)
Preparation: Dissolve the test compound in DMSO to create a stock solution.

Reaction: Mix 20 µL of enzyme solution (AChE from electric eel), 20 µL of test compound,

and 150 µL of phosphate buffer (pH 8.0) in a 96-well plate.

Incubation: Incubate at 25°C for 20 minutes.

Substrate Addition: Add 10 µL of DTNB (Ellman's reagent) and 10 µL of Acetylthiocholine

iodide (substrate).

Measurement: Monitor absorbance at 412 nm for 10 minutes. The yellow color intensity is

proportional to enzyme activity.
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Calculation: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] × 100.

MTT Cytotoxicity Assay
Seeding: Seed HCT116 cells (5 × 10³ cells/well) in 96-well plates and incubate for 24 hours.

Treatment: Treat cells with graded concentrations (1–100 µM) of the test compound for 48

hours.

Labeling: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at

37°C.

Solubilization: Remove media and add 150 µL DMSO to dissolve formazan crystals.

Quantification: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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